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Compound of Interest |

Compound Name: 4-Vinylaniline
CAS No.: 25086-42-4
Cat. No.: B7723479

Get Quote

This guide provides a comprehensive technical overview of 4-ethenylaniline, a versatile

bifunctional molecule of significant interest in polymer chemistry, materials science, and drug
development. Intended for researchers, scientists, and professionals in these fields, this
document delves into the compound’'s nomenclature, properties, synthesis, and key
applications, grounding all information in established scientific literature.

Chemical Identity and Nomenclature

4-Ethenylaniline, a substituted aniline, is a molecule that incorporates both a reactive vinyl
group and a nucleophilic amino group. This unique combination makes it a valuable monomer
and a versatile building block in organic synthesis.[1]

The nomenclature for this compound can vary across different contexts. Adherence to the
International Union of Pure and Applied Chemistry (IUPAC) naming conventions is crucial for
unambiguous scientific communication.

o |[UPAC Name: 4-ethenylaniline[1][2]
o CAS Registry Number: 1520-21-4[2][3]

A variety of synonyms are also commonly used in literature and commercial listings:
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* 4-Vinylaniline[1][2][3]

e 4-Aminostyrene[1][2][3][4]

e p-Aminostyrene[2][5]

e Benzenamine, 4-ethenyl-[2][6]
e 1-Amino-4-vinylbenzene[3]

» 4-Ethenylbenzenamine[3]
 4-Vinylbenzenamine[3][7]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 4-ethenylaniline is
fundamental for its effective use in experimental design, process scale-up, and ensuring safe

handling.

Property Value Source

Molecular Formula CsHoN [2]

Molecular Weight 119.16 g/mol [2]
Yellow to red liquid or low

Appearance ] ) [71[8]
melting solid

Melting Point ~23°C [9][10]
213-214 °C at atmospheric

Boiling Point pressure; 98-100 °C at 4 [9][10]
mmHg

Density ~1.017 g/mL at 25 °C [9][10]

Refractive Index n20/D 1.626 [9][10]

B Soluble in benzene, acetone,
Solubility [71[9][10]
and methanol
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It is important to note that 4-ethenylaniline can be unstable and may polymerize, especially
when exposed to light and air.[9] For this reason, it is often supplied with a stabilizer, such as
potassium hydroxide (KOH) or hydroquinone (HQ).[3][9] Proper storage at refrigerated
temperatures (0-6 °C) is recommended to maintain its chemical integrity.[8][9]

Chemical Structure

Caption: 2D structure of 4-ethenylaniline.

Synthesis and Experimental Protocols

The synthesis of 4-ethenylaniline often involves the selective reduction of a precursor, 4-
nitrostyrene. The primary challenge in this synthesis is the chemoselective reduction of the
nitro group to an amine while preserving the reactive vinyl group.[1]

Synthesis of 4-Ethenylaniline from 4-Nitrostyrene

This protocol outlines a common laboratory-scale synthesis. The rationale behind the choice of
reagents is to achieve high selectivity for the nitro group reduction.

Materials:

4-Nitrostyrene

Sodium borohydride (NaBHa4)

Copper(ll) chloride (CuCl2)

Isopropanol

Water

Sodium hydroxide (NaOH) solution
Protocol:

 In areaction vessel, suspend sodium borohydride in a mixture of isopropanol and water.
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« To this stirred suspension, add 4-nitrostyrene in portions. The portion-wise addition helps to
control the exothermic nature of the reaction.

» Add a solution of copper(ll) chloride dropwise. The copper salt acts as a catalyst to facilitate
the selective reduction of the nitro group.

e Heat the reaction mixture to reflux (approximately 80°C) for a short duration (e.g., 30
minutes). Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) is recommended.[1]

 After the reaction is complete, cool the mixture to room temperature.

e Add a sodium hydroxide solution to quench the reaction and neutralize the acidic
byproducts.

o Extract the product with a suitable organic solvent, such as isopropanol.
o Combine the organic extracts, dry over an anhydrous salt (e.g., MgSQOa), and filter.
o Evaporate the solvent under reduced pressure to yield the crude product.

» Further purification can be achieved by column chromatography or by precipitation as a
hydrochloride salt.[1]

Reaction N Work-up & Purification A
Suspend NaBHs in 'Add 4-Nitrostyrene ‘Add CuClz solution Reflux at -80°C Cool to Room Quench with Extract with Dry Organic Phase Solvent Evaporation Purification
port (Monitor by TLC/GC) Temperature NaOH solution Isopropanol (e.g., MgS0s) P (©
N AN J

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-ethenylaniline.

Key Applications in Research and Development
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The dual functionality of 4-ethenylaniline makes it a highly valuable monomer and intermediate
in various applications, from advanced materials to biomedical technologies.[1]

Polymer Chemistry

The primary application of 4-ethenylaniline is as a monomer for the synthesis of functional
polymers.[1] The resulting poly(4-aminostyrene) and its copolymers have properties that are
advantageous in several areas:

o Conductive Polymers: Poly(4-aminostyrene) can be oxidized to form conductive polymers,
which are of interest for applications in electronics, sensors, and antistatic coatings.[1]

» Surface Modification: It is used to modify surfaces, such as poly(tetrafluoroethylene) (PTFE)
and silicon, to render them conductive.[10] This is achieved through graft copolymerization
followed by oxidative copolymerization with aniline.[10]

e Adhesion Promotion: The amine groups in poly(4-aminostyrene) enhance adhesion, making
it a useful component in coatings and adhesives.[4]

Biomedical Applications

The reactive amino groups on the polymer backbone are particularly useful for biomedical
applications:

» Biosensors: These amino groups can be used to immobilize biomolecules like enzymes and
antibodies, forming the basis of biosensors.[1]

o Drug Delivery: The stimuli-responsive nature of polymers derived from 4-ethenylaniline
makes them candidates for smart hydrogels in drug delivery systems.[1]

Organic Synthesis

Beyond polymerization, the vinyl and amino groups can be selectively reacted, making 4-
ethenylaniline a versatile intermediate in organic synthesis for the creation of pharmaceuticals
and other complex molecules.[1]
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Caption: Key application areas of 4-ethenylaniline.

Safety and Handling

4-Ethenylaniline is classified as harmful and an irritant. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion
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4-Ethenylaniline is a chemical compound with significant potential in both academic research
and industrial applications. Its unique bifunctional nature allows for a wide range of chemical
modifications and polymerizations, leading to materials with tailored properties. As research in
conductive polymers, biosensors, and advanced materials continues to grow, the importance of
versatile building blocks like 4-ethenylaniline is set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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